Cas no 2172327-54-5 (1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172327-54-5
• MF: C₂₀H₂₀BrNO₅
• MW: 434.280505180359
• CID: 5870355
• PubChem ID: 165503984
• Update Time: 2025-10-29

1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2172327-54-5
• EN300-1454407

• Inchi： 1S/C20H20BrNO5/c1-26-14-7-8-15(18(21)9-14)16-10-22(11-17(16)19(23)24)20(25)27-12-13-5-3-2-4-6-13/h2-9,16-17H,10-12H2,1H3,(H,23,24)
• InChI Key： REBYWIXNPHIQAQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O)OC

Computed Properties

• Exact Mass: 433.05249g/mol
• Monoisotopic Mass: 433.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172327-54-5)

1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172327-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and medicinal chemistry. The presence of a benzyloxy carbonyl group and a 2-bromo-4-methoxyphenyl moiety makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their potential applications in treating neurological disorders and inflammatory diseases. Researchers are particularly interested in the structure-activity relationship (SAR) of such derivatives, as they often exhibit enhanced bioavailability and target specificity. The bromine and methoxy substituents in this compound further contribute to its reactivity, enabling diverse chemical modifications.

The synthesis of 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and cross-coupling reactions. These methods are aligned with modern green chemistry principles, which emphasize minimizing waste and optimizing yields. As sustainability becomes a focal point in chemical research, this compound's synthetic pathways are being refined to reduce environmental impact.

From an analytical perspective, CAS No. 2172327-54-5 is characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are critical for its application in drug development. The compound's carboxylic acid functionality also allows for further derivatization, making it a versatile building block in peptide synthesis and small-molecule libraries.

In the context of current trends, 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid is often discussed in forums and publications related to fragment-based drug design (FBDD) and covalent inhibitors. These topics are highly searched in academic and industrial circles, reflecting the growing interest in targeted therapies. Additionally, the compound's pharmacophore features align with the search for novel GPCR modulators, a hot topic in biopharmaceutical research.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. Its bromoaryl group could serve as a linker or warhead in these bifunctional molecules, which are designed to degrade disease-causing proteins. This application has been widely explored in recent literature, making CAS No. 2172327-54-5 a relevant subject for researchers.

For those seeking practical information, the compound's solubility, stability, and storage conditions are frequently queried in databases. It is generally recommended to store this compound in a cool, dry environment under inert conditions to preserve its integrity. Proper handling and disposal protocols are also emphasized to ensure safety and compliance with regulatory standards.

In summary, 1-(benzyloxy)carbonyl-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172327-54-5) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its unique structural features and reactivity profile make it a valuable asset for researchers exploring innovative therapeutic strategies. As the scientific community continues to uncover its potential, this compound remains a subject of ongoing investigation and discussion.